5-(4-Chloro-3-methylphenyl)pyridin-2-amine, 95%

• IUPAC Name: 5-(4-chloro-3-methylphenyl)pyridin-2-amine
• InChI: InChI=1S/C12H11ClN2/c1-8-6-9(2-4-11(8)13)10-3-5-12(14)15-7-10/h2-7H,1H3,(H2,14,15)
• InChI Key: BNWGOXOIPZJUKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CN=C(C=C2)N)Cl
• Molecular Formula: C12H11ClN2
• Molecular Weight: 218.68 g/mol

Description

5-(4-Chloro-3-methylphenyl)pyridin-2-amine, 95% (5-CMPPA) is a synthetic compound used in a variety of scientific research and laboratory experiments. It has been studied extensively for its biochemical, physiological, and pharmacological effects and has been found to have a wide range of applications in various fields.

Scientific Research Applications

5-(4-Chloro-3-methylphenyl)pyridin-2-amine, 95% has been used in a variety of scientific research applications, including in the study of enzymes and proteins, drug metabolism, and drug design. It has been used to study the structure and function of enzymes, including cytochrome P450, as well as to investigate the effects of drugs on enzyme activity. 5-(4-Chloro-3-methylphenyl)pyridin-2-amine, 95% has also been used in the study of drug metabolism and drug design, as it has been found to inhibit the activity of the cytochrome P450 enzyme, which is involved in the metabolism of drugs.

Mechanism of Action

The mechanism of action of 5-(4-Chloro-3-methylphenyl)pyridin-2-amine, 95% is not fully understood, but it is believed to involve the inhibition of the cytochrome P450 enzyme, which is responsible for the metabolism of drugs. 5-(4-Chloro-3-methylphenyl)pyridin-2-amine, 95% binds to the active site of the enzyme, blocking its activity and preventing the metabolism of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Chloro-3-methylphenyl)pyridin-2-amine, 95% are not fully understood, but studies have shown that it can inhibit the activity of the cytochrome P450 enzyme, which is involved in the metabolism of drugs. In addition, 5-(4-Chloro-3-methylphenyl)pyridin-2-amine, 95% has been found to have anti-inflammatory and anti-cancer effects in cell culture and animal studies.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(4-Chloro-3-methylphenyl)pyridin-2-amine, 95% in laboratory experiments is its ability to inhibit the cytochrome P450 enzyme, which can be used to study the effects of drugs on enzyme activity. However, 5-(4-Chloro-3-methylphenyl)pyridin-2-amine, 95% is not suitable for use in humans due to its potential toxicity, and it also has a limited shelf life.

Future Directions

The potential future directions for 5-(4-Chloro-3-methylphenyl)pyridin-2-amine, 95% include further research into its biochemical and physiological effects, its potential use as an anti-cancer agent, and its potential use in drug design. Additionally, further research into the mechanism of action of 5-(4-Chloro-3-methylphenyl)pyridin-2-amine, 95% could lead to the development of more effective inhibitors of the cytochrome P450 enzyme. Finally, further studies into the potential toxicity of 5-(4-Chloro-3-methylphenyl)pyridin-2-amine, 95% could lead to the development of safer and more effective inhibitors of the cytochrome P450 enzyme.

Synthesis Methods

5-(4-Chloro-3-methylphenyl)pyridin-2-amine, 95% is synthesized through a multi-step process starting with the reaction of 4-chloro-3-methylphenol and pyridine in aqueous acetic acid. This reaction produces 4-chloro-3-methylpyridine, which then undergoes a reaction with anhydrous ammonia and ammonium chloride to produce 5-(4-Chloro-3-methylphenyl)pyridin-2-amine, 95%. The reaction is catalyzed with a base, such as sodium hydroxide, and the product is purified by column chromatography.